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Compound of Interest

Compound Name: H-Arg(NO2)-obzl P-tosylate

CAS No.: 10342-07-1

Cat. No.: B554743

Get Quote

Introduction & Compound Profile
H-Arg(NO2)-OBzl p-tosylate (CAS: 10342-07-1) is a specialized amino acid derivative used

primarily in solution-phase peptide synthesis or convergent solid-phase strategies.

Core Function: Acts as the amine component (nucleophile) in peptide coupling.

Protection Strategy:

-Carboxyl: Benzyl ester (OBzl).[1] Protects the C-terminus; removable by hydrogenolysis (

) or strong acid (HF).

Side-Chain: Nitro (

).[1][2] Protects the guanidine group; reduces basicity and nucleophilicity, preventing side-
chain acylation. Removable by hydrogenolysis.

Salt Form Advantage: The p-toluenesulfonate (tosylate) counterion is selected over

hydrochloride for its superior crystallinity and solubility in organic solvents (e.g., DMF, DCM),
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which is critical for efficient coupling kinetics in non-aqueous environments.

Critical Reaction Parameters
Solubility & Solvent Selection
Unlike free amino acids, the tosylate salt is lipophilic.

Preferred Solvent:Dimethylformamide (DMF).[3] It provides the highest solubility and

promotes rapid reaction kinetics.

Alternative Solvent:Dichloromethane (DCM).[3] Useful for reactions requiring low polarity,

though solubility may be lower than in DMF.

Avoid: Alcohols (MeOH, EtOH) during coupling, as they can compete with the amine for the

activated ester (causing esterification).

Neutralization (The "Free-Basing" Step)
The amine group in the salt is protonated (

). It must be deprotonated to

to react.

Base Choice:N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM).

Stoichiometry: Use exactly 1.0 to 1.1 equivalents relative to the Arg salt.

Risk:[3][4][5] Excess base can cause racemization of the incoming activated amino acid

(the carboxylic acid partner).

Risk:[3][4][5] Insufficient base leaves the Arg protonated and unreactive.

Prevention of Side Reactions[6][7]
-Lactam Formation: While common in Arg activation, it is less of a risk here since Arg is the
nucleophile. The
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group effectively suppresses the nucleophilicity of the guanidine side chain, preventing it
from attacking the activated carboxyl of the partner amino acid.

Racemization: The benzyl ester protects the chiral center, but high pH (excess base) can still

induce epimerization. Maintain pH < 8 (apparent).

Experimental Protocols
Protocol A: Standard EDC/HOBt Coupling (Robust &
Cost-Effective)
Best for standard stepwise synthesis where high activation speed is not critical.

Materials:

Carboxyl Component: Boc-AA-OH or Z-AA-OH (1.0 - 1.2 equiv)

Amine Component: H-Arg(NO2)-OBzl p-tosylate (1.0 equiv)

Coupling Reagents: EDC.HCl (1.1 equiv), HOBt (1.1 equiv)

Base: NMM (1.0 equiv)

Solvent: Anhydrous DMF

Step-by-Step Procedure:

Activation: In a round-bottom flask, dissolve the Carboxyl Component and HOBt in DMF.

Cool to 0°C in an ice bath.

Add EDC: Add EDC.HCl to the cold solution. Stir for 15–20 minutes to form the HOBt-active

ester.

Preparation of Arg: In a separate vial, dissolve H-Arg(NO2)-OBzl p-tosylate in minimum

DMF. Add NMM (1.0 equiv) to neutralize the tosylate salt.

Coupling: Add the neutralized Arg solution dropwise to the activated acid solution at 0°C.

Reaction: Allow the mixture to warm to room temperature naturally. Stir for 4–12 hours.
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Monitoring: Check completion via TLC (CHCl3:MeOH 9:1) or HPLC.[4]

Workup: Dilute with EtOAc. Wash sequentially with 5% citric acid (removes unreacted

amine/EDC), water, 5% NaHCO3 (removes unreacted acid), and brine. Dry over Na2SO4

and concentrate.

Protocol B: High-Efficiency HATU Coupling
Best for sterically hindered amino acids or rapid synthesis.

Materials:

Carboxyl Component (1.0 equiv)

H-Arg(NO2)-OBzl p-tosylate (1.0 equiv)[6]

HATU (1.0 equiv)

DIPEA (2.0 - 2.2 equiv total: 1.0 for neutralization, 1.0-1.2 for activation)

Solvent: DMF[3][7]

Step-by-Step Procedure:

Dissolution: Dissolve the Carboxyl Component and HATU in DMF.

Base Addition 1: Add DIPEA (1.0 equiv) to activate the acid. Shake/stir for 30 seconds.

Amine Addition: Immediately add the H-Arg(NO2)-OBzl p-tosylate followed by the second

portion of DIPEA (1.0 equiv) to neutralize the salt in situ.

Note: HATU reacts very fast. Do not delay adding the amine.

Reaction: Stir at room temperature for 1–2 hours.

Workup: Similar to Protocol A.

Data Summary & Comparison
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Feature Protocol A (EDC/HOBt) Protocol B (HATU)

Reaction Speed Moderate (4-12 h) Fast (1-2 h)

Racemization Risk Very Low Low (if base is controlled)

Cost Low High

Purification
Easy (Byproduct is water-

soluble urea)

Moderate (Tetramethylurea

byproduct)

Best Use Case Routine synthesis, scale-up
Hindered couplings, valuable

intermediates

Visualization: Mechanism & Workflow
The following diagram illustrates the convergent workflow for coupling the tosylate salt,

highlighting the critical neutralization step.
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Caption: Workflow for neutralizing the Arg tosylate salt and coupling with an activated amino

acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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